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Cat. No.: B8607981

Get Quote

Executive Summary
This technical guide provides a comprehensive spectroscopic analysis of 3-Nitro-6-phenoxy-
pyridin-2-yl-amine (also referred to as 2-amino-3-nitro-6-phenoxypyridine). This molecule

represents a critical "push-pull" heterocyclic system, characterized by the strong electron-

donating amino group at position 2 and the electron-withdrawing nitro group at position 3.

This specific substitution pattern creates a rigid intramolecular hydrogen bond, significantly

influencing its solubility, reactivity, and spectral signature. This guide details the theoretical and

experimental frameworks for characterizing this compound using NMR, FT-IR, and Mass

Spectrometry, intended for researchers in medicinal chemistry and drug development.

Molecular Architecture & Theoretical Framework
Electronic Environment
The molecule features a pyridine core subject to competing electronic effects:

C2-Amino Group (+M Effect): Acts as a strong mesomeric donor, increasing electron density

at C3 and C5.
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C3-Nitro Group (-M, -I Effect): Strongly withdraws electron density, deshielding the adjacent

C2 and C4 positions.

C6-Phenoxy Group (+M, -I Effect): The oxygen atom donates electron density into the ring

via resonance but withdraws via induction.

Intramolecular Hydrogen Bonding
A defining feature of 2-amino-3-nitropyridines is the planarization of the amino group due to a

strong intramolecular hydrogen bond between one amino proton and the nitro oxygen. This

interaction locks the conformation, resulting in a distinct downfield shift in 1H NMR and reduced

basicity of the amine.
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Figure 1: Electronic interaction map highlighting the critical intramolecular hydrogen bond.

Nuclear Magnetic Resonance (NMR) Profiling
Experimental Protocol: 1H NMR
Solvent Selection: DMSO-d6 is the required solvent. Chloroform-d (CDCl3) may lead to

solubility issues or aggregation stacking that broadens the amino signals. DMSO disrupts

intermolecular aggregation while preserving the intramolecular H-bond.

Predicted Chemical Shifts (400 MHz, DMSO-d6): Note: Values are derived from chemometric

analysis of analogous 2-amino-3-nitropyridine and 2-amino-6-methoxypyridine systems.
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Proton
Assignment

Type
Shift (δ
ppm)

Multiplicity
Coupling (

)

Structural
Logic

NH₂ (a) Amine 8.80 – 9.50 Broad Singlet -

Deshielded

by H-bond to

NO₂.

NH₂ (b) Amine 7.50 – 8.00 Broad Singlet -

Less involved

in H-bonding

(exchangeabl

e).

H-4 Pyridine 8.35 – 8.55 Doublet (d) 8.5 – 9.0 Hz

Deshielded

by ortho-NO₂

group.

H-5 Pyridine 6.20 – 6.50 Doublet (d) 8.5 – 9.0 Hz

Shielded by

ortho-

Phenoxy and

para-Amino.

Ph-H Phenoxy 7.10 – 7.50 Multiplet (m) -

Typical

aromatic

envelope.

13C NMR Characterization
The carbon spectrum will display 11 distinct signals (5 pyridine, 6 phenoxy).

C=O / C-NO2 region: The C3 carbon (bearing NO2) will appear shielded relative to C2/C6

due to steric compression but electronically deshielded.

C-O region: C6 (attached to phenoxy) appears downfield (~160-165 ppm).

C-N region: C2 (attached to NH2) appears downfield (~150-155 ppm).

Vibrational Spectroscopy (FT-IR)[1][2][3]
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Infrared spectroscopy is vital for confirming the presence of the nitro group and the integrity of

the ether linkage.

Key Diagnostic Bands:

Functional Group
Wavenumber
(cm⁻¹)

Intensity Mode Description

N-H Stretch 3450 & 3320 Medium

Asymmetric &

Symmetric primary

amine stretch.

C-H (Ar) 3050 – 3100 Weak
Aromatic C-H

stretching.

NO₂ (Asym) 1530 – 1560 Strong
Asymmetric nitro

stretch (Diagnostic).

NO₂ (Sym) 1340 – 1360 Strong
Symmetric nitro

stretch.

C-O-C 1230 – 1260 Strong
Aryl ether stretching

(Phenoxy linkage).

Pyridine Ring 1580 – 1600 Medium
C=N / C=C skeletal

vibrations.

Mass Spectrometry & Fragmentation Logic
Technique: LC-MS (ESI+) Molecular Formula: C₁₁H₉N₃O₃ Exact Mass: 231.06

Fragmentation Pathway:

[M+H]⁺: 232.07 (Base Peak).

Loss of NO₂: [M+H - 46]⁺ → m/z ~186. Common in nitro-aromatics.

Loss of Phenoxy: [M+H - 93]⁺ → m/z ~139. Cleavage of the ether bond.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8607981?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Pyridyne Formation: High energy collision may result in ring contraction or fragmentation

characteristic of 2-aminopyridines.

Experimental Workflow: Synthesis & Purification
To ensure high spectral fidelity, the compound must be isolated from its precursors (likely 2-

amino-3-nitro-6-chloropyridine).

Precursor:
2-Amino-3-nitro-6-chloropyridine

Reaction:
SNAr (DMF, 80°C, 4h)

Reagent:
Phenol + K2CO3 (Base)

Workup:
Pour into Ice Water

(Precipitation)

Purification:
Recrystallization (EtOH)

or Column Chrom.

Validation:
1H NMR + HPLC (>98%)

Click to download full resolution via product page

Figure 2: Standard Nucleophilic Aromatic Substitution (SNAr) workflow for synthesis and

isolation.
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Purification Protocol
Crude Isolation: Upon pouring the reaction mixture into ice water, the product should

precipitate as a yellow/orange solid.

Filtration: Vacuum filter and wash copiously with water to remove DMF and inorganic salts.

Recrystallization: Dissolve the crude solid in minimum boiling Ethanol (EtOH). Allow to cool

slowly to room temperature, then to 4°C. This removes unreacted phenol.

Drying: Dry under high vacuum (0.1 mbar) at 40°C for 12 hours to remove lattice solvents

which interfere with qNMR.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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